Cas no 96680-80-7 (2-(Propan-2-yl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one)

• Product Name: 2-(Propan-2-yl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
• CAS No: 96680-80-7
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 2820068
• PubChem ID: 13517382
• Update Time: 2025-04-21

2-(Propan-2-yl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Propan-2-yl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
• 96680-80-7
• DTXSID20542770

• Inchi： 1S/C12H15NOS/c1-8(2)11-7-12(14)13-9-5-3-4-6-10(9)15-11/h3-6,8,11H,7H2,1-2H3,(H,13,14)
• InChI Key： QRZSTGASATVPRY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(CC1C(C)C)=O

Computed Properties

• Exact Mass: 221.08743528Da
• Monoisotopic Mass: 221.08743528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų